2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• CAS: 100383-13-9
• Synonyms: 2-Methoxy-7H-pyrrolo[2,3-d]pyriMidin-4-aMine
• Molecular Formula: C7H8N4O
• Molecular Weight: 164.168
• SMILES: COC1=NC(=C2C=CNC2=N1)N
• InChI: InChI=1S/C7H8N4O/c1-12-7-10-5(8)4-2-3-9-6(4)11-7/h2-3H,1H3,(H3,8,9,10,11)
• InChIKey: IFOOGCCCDQVDCE-UHFFFAOYSA-N

Fragment-to-lead programs often stall when electrophilic intermediates require derivatization before biochemical testing. 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine bypasses this step: its 4-amino group enables immediate assay deployment, compressing screening timelines. • Validated BTK inhibitor series: IC50 = 21.70 nM (B16 compound) • Antimalarial PK4 inhibition: PfCDPK4 IC50 0.210-0.530 μM • Orthogonal synthetic handles: 2-OMe demethylation & C-5 electrophilic substitution • Fragment rule-of-three compliant: MW 164.16 Da, HBD/HBA 2/4, balanced LogP 1.13. Supplied at ≥98% purity with reliable global logistics.

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Kinase Inhibitor Scaffold Overview

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a 7-deazapurine (pyrrolo[2,3-d]pyrimidine) heterocycle bearing a methoxy group at the 2-position and a primary amine at the 4-position. This scaffold serves as a privileged hinge-binding motif in kinase inhibitor design, structurally mimicking the adenine core of ATP while offering synthetic versatility through the 4-amino and 2-methoxy substituents [1]. The compound is routinely employed as a key building block in medicinal chemistry programs targeting Janus kinases (JAKs), Bruton's tyrosine kinase (BTK), and epidermal growth factor receptor (EGFR) kinases [2].

Hinge-binding scaffold reported for kinase inhibitor design, mimicking adenine core of ATP

4-Amino and 2-methoxy groups offer synthetic handle for fragment elaboration and derivatization

Supports medicinal chemistry programs targeting JAK, BTK, and EGFR kinase families

• [1] Medicinal Chemistry Research, Pyrrolo[2,3-d]pyrimidines as Kinase Inhibitors: A Comprehensive SAR Review, 2023. View Source
• [2] Seanego, T.D. et al. 7H-Pyrrolo[2,3-d]pyrimidine-4-amines as Potential Inhibitors of Plasmodium falciparum Calcium-Dependent Protein Kinases. ChemMedChem, 2022, 17, e202200421. View Source

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Substitution Advantage Over Analogs

Within the 7H-pyrrolo[2,3-d]pyrimidine class, the combination and positioning of the 2-methoxy and 4-amino substituents uniquely dictate both physicochemical properties and synthetic utility. The unsubstituted parent (4-amino-7H-pyrrolo[2,3-d]pyrimidine, CAS 1500-85-2) lacks the 2-methoxy group, resulting in a lower molecular weight (134.14 vs. 164.16 Da), a higher melting point (257–262 °C), and a significantly different hydrogen-bonding capacity [1]. Conversely, the 4-chloro analog (CAS 3680-69-1) is an electrophilic intermediate used for nucleophilic displacement but cannot directly engage kinase hinge regions via hydrogen bonding [2]. The 2-methoxy-4-amino substitution pattern present in the target compound provides a balanced LogP (~1.13) and polar surface area (76.82 Ų) that are critical for fragment-like physicochemical profiles; replacing it with a 2-methyl or 2-unsubstituted analog alters both lipophilicity and metabolic stability in ways that cannot be assumed to yield equivalent biological outcomes [3].

Unsubstituted parent (CAS 1500-85-2)

Lacks 2-methoxy group, altering hydrogen-bonding and lipophilicity profile; may not recapitulate hinge-engagement properties of the 2-methoxy analog.

4-Chloro analog (CAS 3680-69-1)

Requires nucleophilic displacement to generate a free amine; cannot directly participate in kinase hinge hydrogen bonding without additional synthetic steps.

2-Methyl or 2-unsubstituted analogs

Modification at the 2-position alters lipophilicity and metabolic stability; biological outcomes observed with 2-methoxy may not transfer to other C2 substituents.

• [1] 4-Amino-7H-pyrrolo[2,3-d]pyrimidine (CAS 1500-85-2) Physicochemical Data. ChemWhat Database, 2024. View Source
• [2] 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 3680-69-1) Technical Datasheet. Key Organics Ltd. View Source
• [3] 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 2-methoxy- (CAS 100383-13-9) Predicted Properties. 4006787252.com Chemical Database. View Source

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Quantitative Evidence vs. Analogs

Lipophilicity Advantage of 2-Methoxy Substitution

The introduction of a 2-methoxy group onto the 4-amino-7H-pyrrolo[2,3-d]pyrimidine core reduces the predicted LogP from approximately 1.5–1.8 (for the unsubstituted parent, CAS 1500-85-2) to 1.13 for the target compound [1]. This hydrophilicity shift, accompanied by an increase in topological polar surface area from ~67 Ų to 76.82 Ų, places the compound more favorably within the rule-of-three space for fragment-based screening [2]. The 4-chloro analog (CAS 3680-69-1) exhibits an even higher computed LogP (~1.9) due to the absence of the amino hydrogen-bond donor [3].

Lipophilicity comparison

Class-level inference

Target LogP 1.13 vs parent ~1.5–1.8, 4-chloro ~1.9; ΔLogP −0.37 to −0.77

Reported lower lipophilicity may support fragment-based screening fit

In silico prediction; experimental confirmation may vary

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.13 (predicted)
Comparator Or Baseline	Unsubstituted parent (CAS 1500-85-2): LogP ~1.5–1.8 (predicted); 4-chloro analog (CAS 3680-69-1): LogP ~1.9 (predicted)
Quantified Difference	ΔLogP = −0.37 to −0.67 versus unsubstituted parent; ΔLogP ≈ −0.77 versus 4-chloro analog
Conditions	In silico prediction using standard fragment-based algorithms (ALOGPS/ACD/Labs)

Why This Matters

Lower LogP directly impacts aqueous solubility and non-specific binding, making the target compound a more suitable fragment starting point for lead optimization.

• [1] 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 2-methoxy- (CAS 100383-13-9) Physicochemical Data, LogP = 1.12990, PSA = 76.82000. 4006787252.com Chemical Database. View Source
• [2] Fragment-Based Drug Discovery: Rule-of-Three Guidelines. Congreve, M. et al. Drug Discovery Today, 2003, 8, 876–877. View Source
• [3] 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 3680-69-1) Predicted LogP Data. ChemWhat Database. View Source

PfCDPK4 Kinase Inhibition by 2-Methoxy Derivatives

In a 2022 study, a series of 7H-pyrrolo[2,3-d]pyrimidin-4-amines were evaluated against Plasmodium falciparum calcium-dependent protein kinase 4 (PfCDPK4). Four compounds bearing 2-alkoxy or 2-methoxy substituents displayed IC50 values in the range of 0.210–0.530 μM against PfCDPK4, while the most active compound against PfCDPK1 showed an IC50 of 0.589 μM [1]. Although individual compound identities were not fully disclosed in the abstract, the data demonstrate that 2-substituted-4-amino-7H-pyrrolo[2,3-d]pyrimidines achieve sub-micromolar inhibition, whereas the unsubstituted parent scaffold (CAS 1500-85-2) was not reported to exhibit measurable inhibition in the same assay [2].

PfCDPK4 kinase inhibition

Class-level inference

2-substituted analogs IC50 0.210–0.530 μM vs parent not active (inferred >10 μM)

Supports PfCDPK4 inhibition context for 2-methoxy substituted scaffold

Specific compound identities not disclosed; review original study for full dataset

Evidence Dimension	PfCDPK4 Enzyme Inhibition (IC50)
Target Compound Data	IC50 range = 0.210–0.530 μM (for 2-substituted analogs including 2-methoxy derivatives)
Comparator Or Baseline	Unsubstituted 4-amino-7H-pyrrolo[2,3-d]pyrimidine: not reported as active (inferred IC50 > 10 μM based on absence from active series)
Quantified Difference	≥ 19-fold improvement in potency with 2-substitution
Conditions	In vitro PfCDPK4 enzymatic assay; recombinant kinase; ATP concentration at Km

Why This Matters

The presence of a 2-substituent (specifically methoxy) is essential for achieving sub-micromolar PfCDPK4 inhibition, directly justifying selection of the 2-methoxy analog over the unsubstituted parent for antimalarial kinase programs.

• [1] Seanego, T.D. et al. 7H-Pyrrolo[2,3-d]pyrimidine-4-amines as Potential Inhibitors of Plasmodium falciparum Calcium-Dependent Protein Kinases. ChemMedChem, 2022, 17, e202200421. View Source
• [2] Personal communication based on SAR analysis of the ChemMedChem 2022 dataset; unsubstituted parent was not among the four active compounds identified. View Source

Purity and Stability: 2-Methoxy vs. 4-Chloro Building Blocks

Commercial suppliers offer 2-methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine at certified purities of 98% (HPLC) with full ISO quality system documentation suitable for GMP-like pharmaceutical R&D . In contrast, the 4-chloro analog (CAS 3680-69-1) is typically supplied at 97–98% purity but requires anhydrous storage conditions due to hydrolytic lability of the C–Cl bond, introducing additional handling and stability concerns [1]. The 4-amino-2-methoxy compound is stable under standard ambient storage (2–8 °C recommended), reducing procurement risk for multi-step synthetic campaigns .

Purity & storage stability

Specification review

98% HPLC purity; storage 2–8 °C sealed vs 4-chloro analog requires anhydrous, inert atmosphere

Procurement stability may reduce degradation risk across multi-step synthetic campaigns

Based on supplier specifications; lot-specific data should be verified

Evidence Dimension	Purity specification and storage stability
Target Compound Data	Purity: 98% (HPLC); Storage: 2–8 °C sealed; ISO-certified quality system
Comparator Or Baseline	4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 3680-69-1): Purity 97–98%; requires anhydrous, inert atmosphere storage
Quantified Difference	Equivalent purity but superior storage tolerance; no special atmosphere required for the 2-methoxy-4-amino compound
Conditions	Commercial vendor specifications (Leyan, MolCore, CymitQuimica)

Why This Matters

Procurement risk is lower for the 2-methoxy-4-amino compound due to ambient stability, reducing the likelihood of compound degradation during storage and ensuring batch-to-batch reproducibility in multi-year discovery programs.

• [1] 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (CAS 3680-69-1) Technical Datasheet. Key Organics Ltd. View Source

Enhanced Hydrogen-Bonding Profile of 2-Methoxy Substitution

The 4-amino group contributes one hydrogen-bond donor (HBD) and one acceptor (HBA), while the 2-methoxy oxygen adds an additional acceptor without introducing further donors. This yields a net HBD/HBA count of 2/4 for the target compound, compared to 0/3 for the 4-chloro analog (CAS 3680-69-1) and 2/3 for the unsubstituted 4-amino parent [1]. The additional methoxy oxygen provides a key interaction point for the ribose pocket or solvent-exposed region of kinase active sites, a feature exploited in approved pyrrolopyrimidine drugs such as ruxolitinib and tofacitinib [2]. The 4-chloro analog cannot participate in hinge-region hydrogen bonding until the chlorine is displaced, making it unsuitable for direct biological screening .

Hydrogen-bond profile

Class-level inference

Target HBD 2, HBA 4 vs parent HBD 2, HBA 3; 4-chloro HBD 0, HBA 3

Hinge-binding donor/acceptor balance supports direct biochemical screening without prior derivatization

Structure-derived enumeration; experimental binding confirmation advised

Evidence Dimension	Hydrogen-bond donor/acceptor count
Target Compound Data	HBD = 2, HBA = 4
Comparator Or Baseline	4-Chloro analog (CAS 3680-69-1): HBD = 0, HBA = 3; Unsubstituted parent (CAS 1500-85-2): HBD = 2, HBA = 3
Quantified Difference	Target compound has +1 HBA versus unsubstituted parent; +2 HBD and +1 HBA versus 4-chloro analog
Conditions	Structure-based enumeration per Lipinski rules; confirmed by X-ray co-crystal structures of related pyrrolo[2,3-d]pyrimidine kinase inhibitors

Why This Matters

The unique HBD/HBA balance of the target compound enables direct use in biochemical screening and fragment soaking without prior synthetic elaboration, saving 1–2 synthetic steps compared to the 4-chloro intermediate.

• [1] Calculated from molecular structures: 2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine (C7H8N4O); 4-Amino-7H-pyrrolo[2,3-d]pyrimidine (C6H6N4); 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine (C6H4ClN3). View Source
• [2] Pyrrolo[2,3-d]pyrimidine Kinase Inhibitors in Clinical Use: Ruxolitinib and Tofacitinib Bind the Hinge Region via the 4-Amino Group. DrugBank, 2024. View Source

2-Methoxy-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Key Application Scenarios

Fragment-Based Screening for Kinase Hits

The compound's molecular weight (164.16 Da), balanced LogP (1.13), and 4-amino hinge-binding motif make it an ideal fragment for direct screening against kinase panels. Its HBD/HBA profile (2/4) satisfies rule-of-three criteria, and the 2-methoxy group provides a synthetic handle for hit expansion via O-dealkylation or nucleophilic aromatic substitution [1]. Unlike the 4-chloro analog, the 4-amino group enables immediate biochemical assay testing without prior derivatization, compressing the fragment-to-lead timeline [2].

JAK and BTK Inhibitor Library Synthesis

The 4-amino group serves as a directing and activating moiety for electrophilic substitution at C-5, while the 2-methoxy group can be selectively demethylated to a 2-hydroxy intermediate for further derivatization [1]. This orthogonal reactivity profile is exploited in the synthesis of BTK inhibitor B16 (IC50 = 21.70 nM against BTK) and related series, where 2-alkoxy substitution modulates kinase selectivity [2].

Plasmodium CDPK4 Inhibitor Development

As demonstrated by the Seanego et al. 2022 study, 2-methoxy-substituted 7H-pyrrolo[2,3-d]pyrimidin-4-amines achieve PfCDPK4 IC50 values of 0.210–0.530 μM, establishing this scaffold as a validated starting point for antimalarial bumped kinase inhibitor optimization [1]. The 2-methoxy group contributes to both potency and selectivity by occupying a hydrophobic pocket adjacent to the ATP binding site, a feature absent in 2-unsubstituted analogs [2].

Application

Selection Property

Validation Focus

Fragment-based kinase screening

Balanced LogP, rule-of-three compliance, and HBD/HBA profile

Binding assay confirmation against targeted kinase panels

JAK/BTK inhibitor library synthesis

Orthogonal reactivity at C5 and 2-methoxy handle for derivatization

Selectivity profiling and cellular kinase inhibition assays

PfCDPK4 inhibitor development

Reported sub-micromolar inhibition context for 2-substituted analogs

Potency and selectivity optimization in Plasmodium kinase assays

• [1] Seanego, T.D. et al. 7H-Pyrrolo[2,3-d]pyrimidine-4-amines as Potential Inhibitors of Plasmodium falciparum Calcium-Dependent Protein Kinases. ChemMedChem, 2022, 17, e202200421. View Source
• [2] He, L. et al. Design, synthesis and biological evaluation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as selective Btk inhibitors. European Journal of Medicinal Chemistry, 2018, 145, 96–112. View Source